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Compound of Interest

Compound Name: N-Methyl Palbociclib

Cat. No.: B3145309

Introduction

N-Methyl Palbociclib is an impurity of Palbociclib, a potent and selective inhibitor of cyclin-
dependent kinases 4 and 6 (CDK4 and CDK®6).[1][2] Palbociclib itself is a key therapeutic agent
in the treatment of certain types of breast cancer.[3][4] By inhibiting CDK4/6, Palbociclib
prevents the phosphorylation of the retinoblastoma (Rb) protein, thereby blocking cell cycle
progression from G1 to S phase and inhibiting cancer cell proliferation.[5][6] Given that N-
Methyl Palbociclib is a related impurity, understanding its biological activity is crucial for
researchers in drug development and cancer biology. This document provides a detailed
protocol for the preparation of N-Methyl Palbociclib stock solutions for use in cell culture

experiments.
Physicochemical Data

A summary of the key physicochemical properties of N-Methyl Palbociclib is presented in the
table below. This information is essential for accurate preparation of stock solutions.
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Property Value Source
Molecular Weight 461.56 g/mol [21[7]
Molecular Formula C25H31N702 [1][8]
CAS Number 571189-51-0 [1][21[7118]
Appearance Solid [2]

Based on the high solubility of
the parent compound,
Palbociclib, in DMSO.[9][10]
[11][12][13]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of N-Methyl
Palbociclib stock and working solutions for in vitro cell culture applications. All procedures
should be performed in a sterile environment, such as a laminar flow hood, to prevent
contamination.

A. Preparation of a 10 mM N-Methyl Palbociclib Stock Solution in DMSO

o Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
o Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
o Example for 1 mL of 10 mM stock:
o Mass (mg) = 10 mmol/L x 0.001 L x 461.56 g/mol = 4.62 mg

» Weigh the compound: Carefully weigh out the calculated amount of N-Methyl Palbociclib
powder using a calibrated analytical balance.

» Dissolution: Add the appropriate volume of high-purity, sterile-filtered DMSO to the N-Methyl
Palbociclib powder. For the example above, this would be 1 mL.
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o Ensure complete dissolution: Vortex the solution thoroughly until all the powder is completely
dissolved. Gentle warming at 37°C may be required to facilitate dissolution, similar to the
protocol for Palbociclib.[10][11]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 uL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound.

B. Preparation of Working Solutions

o Determine the final concentration: The optimal working concentration of N-Methyl
Palbociclib will vary depending on the cell line and experimental design. For the parent
compound Palbociclib, typical working concentrations range from 0.01 puM to 10 uM.[9][14]

e Dilution: Dilute the 10 mM stock solution in sterile cell culture medium to achieve the desired
final concentration. It is recommended to perform serial dilutions for lower concentration
ranges to ensure accuracy.

o Example for preparing 1 mL of a 10 uM working solution:

[¢]

(Initial Concentration) x (Initial Volume) = (Final Concentration) x (Final Volume)

[¢]

(20,000 puM) x (Initial Volume) = (10 puM) x (1000 pL)

[e]

Initial Volume = (10 uM x 1000 pL) / 10,000 uM =1 L

o

Therefore, add 1 pL of the 10 mM stock solution to 999 L of cell culture medium.
Storage and Stability

Proper storage is critical to maintain the activity of N-Methyl Palbociclib.
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Storage - ;
Form Stability Recommendations
Temperature
N ) Store protected from
Lyophilized Powder -20°C, desiccated Up to 24 months

light.

DMSO Stock Solution -20°C or -80°C

Up to 1 month at
-20°C, up to 1 year at
-80°C

Aliquot to avoid
multiple freeze-thaw
cycles.[10][14]

Visualizations
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Stock Solution Preparation Workflow

1. Weigh N-Methyl
Palbociclib Powder

Y

2. Add Sterile DMSO

Y

3. Vortex/Warm to
Completely Dissolve

Y

4. Aliquot into
Single-Use Tubes

Y

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

N-Methyl Palbociclib | CymitQuimica [cymitquimica.com]
medchemexpress.com [medchemexpress.com]
accessdata.fda.gov [accessdata.fda.gov]

1.
2.
3.
e 4. Palbociclib | C24H29N702 | CID 5330286 - PubChem [pubchem.ncbi.nlm.nih.gov]
5. medkoo.com [medkoo.com]

6.

Palbociclib (PD-0332991) HCI | CDK4/6 inhibitor | CAS 827022-32-2 | Buy Palbociclib
(PD-0332991) HCI from Supplier InvivoChem [invivochem.com]

e 7. N-Methyl Palbociclib | CAS No- 571189-51-0 | Simson Pharma Limited
[simsonpharma.com]

e 8. 6-Acetyl-8-cyclopentyl-5-methyl-2-((5-(4-methylpiperazin-1-yl)pyridin-2-yl)amino)-8H-
pyrido(2,3-d)pyrimidin-7-one | C25H31N702 | CID 5330298 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 9. file.medchemexpress.com [file.medchemexpress.com]

» 10. Palbociclib | Cell Signaling Technology [cellsignal.com]

e 11. apexbt.com [apexbt.com]

e 12. selleckchem.com [selleckchem.com]

e 13. apexbt.com [apexbt.com]

e 14. Palbociclib | PD 0332991 | CDK inhibitor | TargetMol [targetmol.com]

» To cite this document: BenchChem. [Application Notes: Preparation of N-Methyl Palbociclib
Stock Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145309#preparation-of-n-methyl-palbociclib-stock-
solutions-for-cell-culture]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3145309?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-M571180/n-methyl-palbociclib/
https://www.medchemexpress.com/n-methyl-palbociclib.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2019/212436lbl.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Palbociclib
https://www.medkoo.com/products/4538
https://www.invivochem.com/palbociclib-pd-0332991-hcl.html
https://www.invivochem.com/palbociclib-pd-0332991-hcl.html
https://www.simsonpharma.com/product/n-methyl-palbociclib
https://www.simsonpharma.com/product/n-methyl-palbociclib
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-Palbociclib
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-Palbociclib
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-Palbociclib
https://file.medchemexpress.com/batch_PDF/HY-50767/Palbociclib-DataSheet-MedChemExpress.pdf
https://www.cellsignal.com/products/activators-inhibitors/palbociclib/47284
https://www.apexbt.com/downloader/document/A8335/Datasheet.pdf
https://www.selleckchem.com/products/palbociclib-pd-0332991-hcl-cdk4-6-inhibitor.html
https://www.apexbt.com/palbociclib-pd0332991-isethionate.html
https://www.targetmol.com/compound/palbociclib
https://www.benchchem.com/product/b3145309#preparation-of-n-methyl-palbociclib-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b3145309#preparation-of-n-methyl-palbociclib-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b3145309#preparation-of-n-methyl-palbociclib-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b3145309#preparation-of-n-methyl-palbociclib-stock-solutions-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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